Cas no 109206-94-2 (3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside)

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside structure

109206-94-2 structure

Product Name:3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside

CAS No:109206-94-2

MF:C₂₂H₂₆O₁₃

MW:498.4340

CID:4671393

PubChem ID:10323625

Update Time:2025-10-05

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside
- [(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(3,4,5-trimethoxyphenoxy)oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
- 3,4,5-Trimethoxyphenyl 6-O-galloyl-beta-D-glucopyranoside
- 3,4,5-Trimethoxyphenyl-(6/'-O-galloyl)-O-beta-D-glucopyranoside
- HY-N8556
- 3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-
- 109206-94-2
- A-D-glucopyranoside
- AKOS040761057
- CS-0146748
- CHEMBL477736
- F92826
- DA-60203
- 3,4,5-trimethoxyphenyl-(6'-O-galloyl)-O-beta-D-glucopyranoside
- 3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside
- Inchi： 1S/C22H26O13/c1-30-13-6-10(7-14(31-2)20(13)32-3)34-22-19(28)18(27)17(26)15(35-22)8-33-21(29)9-4-11(23)16(25)12(24)5-9/h4-7,15,17-19,22-28H,8H2,1-3H3/t15-,17-,18+,19-,22-/m1/s1
- InChI Key： KIFTYWBRCWVSAV-DRASZATQSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=C(C(=C(C=1)O)O)O)=O)O)O)O)OC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

Exact Mass: 498.13734088g/mol
Monoisotopic Mass: 498.13734088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 35
Rotatable Bond Count: 9
Complexity: 654
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 194

Experimental Properties

Color/Form: Powder

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T38890-5 mg	3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside	109206-94-2		5mg	¥5600.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2867-1 mg	3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside	109206-94-2		1mg	￥2835.00	2022-04-26
TargetMol Chemicals	TN2867-5 mg	3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside	109206-94-2	98%	5mg	￥ 3,940	2023-07-11
TargetMol Chemicals	TN2867-1 mL * 10 mM (in DMSO)	3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside	109206-94-2	98%	1 mL * 10 mM (in DMSO)	￥ 4,040	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2867-5mg	3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside	109206-94-2		5mg	￥ 3940	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2867-1 mL * 10 mM (in DMSO)	3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside	109206-94-2		1 mL * 10 mM (in DMSO)	￥ 4040	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T38890-5mg	3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside	109206-94-2	,98.0%	5mg	¥5600.0	2023-09-06
TargetMol Chemicals	TN2867-5mg	3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside	109206-94-2		5mg	￥ 3940	2024-07-20
TargetMol Chemicals	TN2867-1 ml * 10 mm	3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside	109206-94-2		1 ml * 10 mm	￥ 4040	2024-07-20
TargetMol Chemicals	TN2867-5mg	3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside	109206-94-2		5mg	￥ 3940	2024-07-24